Cas no 115412-58-3 (Butane, 1-chloro-4-(ethylthio)-)

• Product Name: Butane, 1-chloro-4-(ethylthio)-
• CAS No: 115412-58-3
• MF: C₆H₁₃ClS
• MW: 152.685419797897
• CID: 1204754
• PubChem ID: 13839974
• Update Time: 2025-04-20

Butane, 1-chloro-4-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• Butane, 1-chloro-4-(ethylthio)-
• 1-ethylsulfanyl-4-chloro-butane
• 4-chlorobutyl ethyl sulfide
• EN300-674064
• 115412-58-3
• 1-chloro-4-(ethylsulfanyl)butane
• (4-Chlorobutyl)(ethyl)sulfane
• CS-0299689
• AKOS011020577

• Inchi： 1S/C6H13ClS/c1-2-8-6-4-3-5-7/h2-6H2,1H3
• InChI Key： YZUYXNFHQZMAGX-UHFFFAOYSA-N
• SMILES： ClCCCCSCC

Computed Properties

• Exact Mass: 152.0426493g/mol
• Monoisotopic Mass: 152.0426493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 39.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers